Cas no 915226-39-0 (tert-butyl (3S)-3-cyanopiperidine-1-carboxylate)

tert-butyl (3S)-3-cyanopiperidine-1-carboxylate structure
915226-39-0 structure
Product Name:tert-butyl (3S)-3-cyanopiperidine-1-carboxylate
CAS No:915226-39-0
MF:C11H18N2O2
MW:210.272822856903
MDL:MFCD05863903
CID:69488
PubChem ID:7009903
Update Time:2024-10-26

tert-butyl (3S)-3-cyanopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-1-N-Boc-3-Cyanopiperidine
    • (S)-3-Cyanopiperidine-1-carboxylic acid tert-butyl ester
    • (S)-tert-butyl 3-cyanopiperidine-1-carboxylate
    • 1-Piperidinecarboxylic acid, 3-cyano-, 1,1-dimethylethyl ester, (3S)-
    • (S)-1-N-Boc-3-Cyano-piperidine
    • tert-butyl (3S)-3-cyanopiperidine-1-carboxylate
    • 1,1-Dimethylethyl (3S)-3-cyano-1-piperidinecarboxylate (ACI)
    • 915226-39-0
    • DTXSID60426585
    • MFCD05863903
    • AS-45735
    • (S)-3-Cyanopiperidine-1-carboxylic acid tert-butyl ester;(S)-tert-butyl 3-cyanopiperidine-1-carboxylate
    • (s)-3-cyano-piperidine-1-carboxylic acid tert-butyl ester
    • (3S)-1-Boc-3-cyanopiperidine
    • tert-Butyl (S)-3-cyanopiperidine-1-carboxylate
    • UEFZTXGFHKPSFS-SECBINFHSA-N
    • Q-103086
    • AKOS007930620
    • B66750
    • CS-0052938
    • (s)-1-boc-3-cyano-piperidine
    • AMY34559
    • (s)-tert-butyl-3-cyanopiperidine-1-carboxylate
    • AKOS015897833
    • SCHEMBL1970335
    • 1-n-boc-3-(s)-cyano-piperidine
    • (s)-1-boc-3-cyanopiperidine
    • DB-031454
    • MDL: MFCD05863903
    • Inchi: 1S/C11H18N2O2/c1-11(2,3)15-10(14)13-6-4-5-9(7-12)8-13/h9H,4-6,8H2,1-3H3/t9-/m1/s1
    • InChI Key: UEFZTXGFHKPSFS-SECBINFHSA-N
    • SMILES: O(C(N1CCC[C@H](C#N)C1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 210.13700
  • Monoisotopic Mass: 210.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.3A^2
  • XLogP3: 1.3

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.07
  • Boiling Point: 325.3°C at 760 mmHg
  • Flash Point: 150.5°C
  • Refractive Index: 1.487
  • PSA: 53.33000
  • LogP: 2.09498

tert-butyl (3S)-3-cyanopiperidine-1-carboxylate Security Information

tert-butyl (3S)-3-cyanopiperidine-1-carboxylate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl (3S)-3-cyanopiperidine-1-carboxylate Pricemore >>

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tert-butyl (3S)-3-cyanopiperidine-1-carboxylate Production Method

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